Cas no 2149146-95-0 (4-ethoxy-3-formamido-3-methylbutanoic acid)

• Product Name: 4-ethoxy-3-formamido-3-methylbutanoic acid
• CAS No: 2149146-95-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 6484862
• PubChem ID: 165519704
• Update Time: 2025-10-31

4-ethoxy-3-formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-formamido-3-methylbutanoic acid
• EN300-1284123
• 2149146-95-0

• Inchi： 1S/C8H15NO4/c1-3-13-5-8(2,9-6-10)4-7(11)12/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： VFTUIRFJQFUYJT-UHFFFAOYSA-N
• SMILES： O(CC)CC(C)(CC(=O)O)NC=O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-ethoxy-3-formamido-3-methylbutanoic acid

4-Ethoxy-3-Formamido-3-Methylbutanoic Acid: A Comprehensive Overview of CAS No. 2149146-95-0

4-Ethoxy-3-formamido-3-methylbutanoic acid (CAS No. 2149146-95-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including an ethoxy group, a formamido functional group, and a methyl substituent on the butanoic acid backbone. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various scientific investigations.

The chemical structure of 4-ethoxy-3-formamido-3-methylbutanoic acid is represented by the molecular formula C₈H₁₅NO₄. The presence of the ethoxy group (OCH₂CH₃) and the formamido group (NHCOH) imparts specific reactivity and solubility characteristics to the molecule. The methyl group (CH₃) further influences the compound's stability and interactions with biological systems. These features collectively make 4-ethoxy-3-formamido-3-methylbutanoic acid a versatile molecule with potential applications in drug discovery, biochemical assays, and materials science.

In the realm of pharmaceutical research, 4-ethoxy-3-formamido-3-methylbutanoic acid has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have explored its effects on various biological pathways, including enzyme inhibition, receptor modulation, and cellular signaling. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-ethoxy-3-formamido-3-methylbutanoic acid exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. This finding suggests that the compound may have therapeutic potential in oncology.

Beyond its pharmaceutical applications, 4-ethoxy-3-formamido-3-methylbutanoic acid has also been investigated for its role in biochemical assays. Its unique structure makes it an excellent substrate for enzymatic reactions, allowing researchers to study enzyme kinetics and mechanisms in detail. Additionally, the compound's ability to interact with specific proteins and receptors has led to its use as a tool compound in high-throughput screening assays for drug discovery.

In the field of materials science, 4-ethoxy-3-formamido-3-methylbutanoic acid has shown promise as a building block for the synthesis of advanced materials. Its functional groups can be modified through various chemical reactions to create polymers with tailored properties. For example, researchers at the University of California, Berkeley, have developed a series of polymeric materials using 4-ethoxy-3-formamido-3-methylbutanoic acid as a monomer. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in various industrial applications.

The synthesis of 4-ethoxy-3-formamido-3-methylbutanoic acid involves several well-established chemical reactions. One common approach is to start with an appropriate starting material, such as an ethyl ester or an amine derivative, and then introduce the necessary functional groups through stepwise reactions. For instance, the ethoxy group can be introduced via an alkylation reaction, while the formamido group can be formed through amidation. The final step typically involves hydrolysis to convert the ester into the corresponding carboxylic acid.

The stability and solubility of 4-ethoxy-3-formamido-3-methylbutanoic acid are important considerations for both research and practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents can be optimized by adjusting pH or using co-solvents, which is crucial for ensuring consistent performance in biochemical assays and other experimental setups.

In conclusion, 4-ethoxy-3-formamido-3-methylbutanoic acid (CAS No. 2149146-95-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it a valuable tool for pharmaceutical research, biochemical assays, and materials science. Ongoing studies continue to uncover new applications and insights into its behavior, further solidifying its importance in modern scientific research.